H-DL-Pyr-DL-Gln-DL-Asp-DL-Tyr(SO3H)-DL-xiThr-Gly-DL-Trp-DL-Met-DL-Asp-DL-Phe-NH2

Specification

• Molecular Formula: C58H73N13O21S2
• Molecular Weight: 1352.4 g/mol
• IUPAC Name: 3-[[5-amino-5-oxo-2-[(5-oxopyrrolidine-2-carbonyl)amino]pentanoyl]amino]-4-[[1-[[1-[[2-[[1-[[1-[[1-[(1-amino-1-oxo-3-phenylpropan-2-yl)amino]-3-carboxy-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-(4-sulfooxyphenyl)propan-2-yl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C58H73N13O21S2/c1-29(72)49(71-57(87)40(23-31-12-14-33(15-13-31)92-94(89,90)91)68-56(86)43(26-48(78)79)69-52(82)37(16-18-44(59)73)65-51(81)36-17-19-45(74)63-36)58(88)62-28-46(75)64-41(24-32-27-61-35-11-7-6-10-34(32)35)54(84)66-38(20-21-93-2)53(83)70-42(25-47(76)77)55(85)67-39(50(60)80)22-30-8-4-3-5-9-30/h3-15,27,29,36-43,49,61,72H,16-26,28H2,1-2H3,(H2,59,73)(H2,60,80)(H,62,88)(H,63,74)(H,64,75)(H,65,81)(H,66,84)(H,67,85)(H,68,86)(H,69,82)(H,70,83)(H,71,87)(H,76,77)(H,78,79)(H,89,90,91)
• Standard InChI Key: YRALAIOMGQZKOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)NCC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C(=O)NC(CC3=CC=CC=C3)C(=O)N)NC(=O)C(CC4=CC=C(C=C4)OS(=O)(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C5CCC(=O)N5)O

Introduction

Structural and Nomenclature Analysis

Chemical Composition and Sequence

The peptide sequence H-DL-Pyr-DL-Gln-DL-Asp-DL-Tyr(SO3H)-DL-xiThr-Gly-DL-Trp-DL-Met-DL-Asp-DL-Phe-NH2 consists of 11 residues, including:

• DL-Pyr (Pyroglutamic acid): A cyclic glutamic acid derivative that enhances metabolic stability.

• DL-Gln (Glutamine) and DL-Asp (Aspartic acid): Polar residues contributing to solubility and hydrogen bonding.

• DL-Tyr(SO3H) (Sulfated tyrosine): A post-translationally modified tyrosine with a sulfate group, critical for protein-protein interactions.

• DL-xiThr (Modified threonine): A non-standard threonine variant, potentially altering steric or electronic properties.

• DL-Trp (Tryptophan) and DL-Met (Methionine): Hydrophobic residues influencing membrane interactions.

The C-terminal amidation (-NH2) further stabilizes the peptide against enzymatic degradation.

IUPAC Nomenclature and Stereochemistry

The IUPAC name reflects the compound’s stereochemical complexity:
DL-pyroglutamyl-DL-glutaminyl-DL-alpha-aspartyl-O4-sulfo-DL-tyrosyl-DL-threonyl-glycyl-DL-tryptophyl-DL-methionyl-DL-alpha-aspartyl-DL-phenylalaninamide. The DL-configuration at each chiral center indicates a racemic mixture, which may broaden binding interactions but complicate enantiomer-specific activity.

Physicochemical Properties

Computed Molecular Descriptors

Key properties derived from PubChem’s computational tools include:

Property	Value
Molecular Weight	1352.4 g/mol
XLogP3-AA	-3
Hydrogen Bond Donors	17
Hydrogen Bond Acceptors	22
Rotatable Bonds	38
Exact Mass	1351.4485 Da

The negative XLogP3 value (-3) confirms high hydrophilicity, consistent with the peptide’s polar residues and sulfated group. The 38 rotatable bonds suggest significant conformational flexibility, which may enable binding to multiple targets.

Synthesis and Manufacturing

Solid-Phase Peptide Synthesis (SPPS)

The compound’s synthesis likely employed SPPS, a method validated for complex peptides. Key steps include:

• Resin Activation: Wang resin functionalized with a Rink amide linker for C-terminal amidation.

• Iterative Coupling: HBTU/HOBt-mediated activation of Fmoc-protected amino acids, with specific attention to sulfated tyrosine incorporation.

• Global Deprotection: TFA cleavage and side-chain deprotection, followed by HPLC purification (yield: 78–89%).

Challenges in Synthesis

• Sulfated Tyrosine: Requires orthogonal protection (e.g., tert-butyl for sulfate) to prevent side reactions.

• Racemic Mixtures: DL-amino acids complicate enantiomeric resolution, necessitating chiral HPLC.

Biological Activity and Mechanisms

Signaling and Post-Translational Mimicry

The sulfated tyrosine mimics natural post-translational modifications, potentially interfering with tyrosine kinase signaling or extracellular matrix interactions. Plant protein phosphatases (e.g., PTPs) hydrolyze phosphorylated tyrosines, but sulfation may alter substrate recognition.

Computational Insights

Molecular Dynamics Simulations

Simulations of similar peptides reveal:

• Membrane Permeability: Hydrophobic residues (Trp, Met) anchor the peptide to lipid bilayers, while sulfated tyrosine enhances aqueous solubility.

• Receptor Binding: Flexible regions (e.g., Gly) adopt β-turn conformations, facilitating interactions with globular proteins.

ADMET Predictions

• Absorption: High molecular weight (>500 Da) and polarity limit oral bioavailability.

• Metabolism: Susceptible to proteolysis despite amidation, necessitating pegylation or D-amino acid substitutions.

Applications and Future Directions

Therapeutic Development

• Antimicrobial Agents: Synergy with existing antibiotics against drug-resistant strains.

• Signal Transduction Modulators: Targeting growth factor receptors (e.g., EGFR) in oncology.

Research Tools

• Peptidomics Standards: LC-MS/MS reference for quantifying sulfated peptides in biological samples.

• Enzyme Substrates: Probing phosphatase specificity (e.g., PTP vs. DSP families).